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Introduction
Angulatin G, also known as Celangulatin E, is a naturally occurring sesquiterpene polyol ester

belonging to the β-dihydroagarofuran class of compounds.[1] Isolated from the root bark of

Celastrus angulatus, a plant with a history in traditional Chinese medicine and known for its

insecticidal properties, Angulatin G represents a molecule of interest for further scientific

investigation.[1][2][3] This technical guide provides a comprehensive overview of the current,

albeit limited, knowledge surrounding Angulatin G, with a focus on its established biological

activities and the inferred potential for therapeutic targeting based on related compounds from

the same plant species.

Chemical Structure and Class
Angulatin G is characterized by a β-dihydroagarofuran sesquiterpene skeleton. This core

structure is common to a variety of bioactive compounds isolated from Celastrus angulatus.

The specific arrangement of ester functional groups on this scaffold is what differentiates

Angulatin G from other related sesquiterpenoids and dictates its biological activity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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